Cas no 148436-12-8 (4-(aminomethyl)-1-phenylpyrrolidin-2-one hydrochloride)

• Product Name: 4-(aminomethyl)-1-phenylpyrrolidin-2-one hydrochloride
• CAS No: 148436-12-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD09743243
• CID: 208116
• PubChem ID: 71779046
• Update Time: 2025-10-18

4-(aminomethyl)-1-phenylpyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-1-phenylpyrrolidin-2-one
• 2-Pyrrolidinone,4-(aminomethyl)-1-phenyl-, hydrochloride (1:1)
• 4-(AMINOMETHYL)-1-PHENYL-2-PYRROLIDINONE XHCL
• 2-Pyrrolidinone, 4-aminomethyl-1-phenyl-
• 4-Aminomethyl-1-phenyl-2-pyrrolidinone
• 4-NH2Me-Ppd
• 4-(aminomethyl)-1-phenyl-2-pyrrolidinone hydrochloride
• 4-(Aminomethyl)-1-phenylpyrrolidin-2-one hydrochloride
• MFCD11579964
• Z1198336443
• 148436-12-8
• SCHEMBL2152756
• 688305-30-8
• 4-(aminomethyl)-1-phenyl-2-pyrrolidinone
• EN300-242021
• BS-37432
• DTXSID00933405
• AKOS005208407
• CS-0256212
• 4-(aminomethyl)-1-phenylpyrrolidin-2-one hydrochloride

• MDL： MFCD09743243
• Inchi： 1S/C11H14N2O/c12-7-9-6-11(14)13(8-9)10-4-2-1-3-5-10/h1-5,9H,6-8,12H2
• InChI Key： LVPVQEFVVFAEKA-UHFFFAOYSA-N
• SMILES： O=C1CC(CN)CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 226.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.151
• Boiling Point: 407.6°Cat760mmHg
• Flash Point: 200.3°C
• Refractive Index: 1.577
• PSA: 46.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(aminomethyl)-1-phenylpyrrolidin-2-one hydrochloride

4-(Aminomethyl)-1-phenylpyrrolidin-2-one Hydrochloride: A Comprehensive Overview

4-(Aminomethyl)-1-phenylpyrrolidin-2-one hydrochloride (CAS No. 148436-12-8) is a versatile compound with significant applications in the fields of pharmaceuticals, organic synthesis, and material science. This compound, also referred to as Pyrrolidone derivative, has garnered attention due to its unique structural properties and potential for functionalization in various chemical processes.

The molecular structure of 4-(Aminomethyl)-1-phenylpyrrolidin-2-one hydrochloride consists of a pyrrolidinone ring fused with a phenyl group and an aminomethyl substituent. This configuration imparts the compound with both aromatic and amine functionalities, making it highly reactive in nucleophilic and electrophilic reactions. Recent studies have highlighted its role as an intermediate in the synthesis of complex heterocyclic compounds, which are widely used in drug discovery and development.

One of the most notable advancements involving this compound is its application in the development of bioactive molecules. Researchers have successfully utilized 4-(Aminomethyl)-1-phenylpyrrolidin-2-one hydrochloride as a precursor for synthesizing antimicrobial agents and anticancer drugs. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation.

In addition to its pharmacological applications, Pyrrolidone derivative has found utility in the field of polymer chemistry. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing polyamides and other high-performance polymers. Recent breakthroughs in this area include the development of biodegradable polymers derived from this compound, which have potential applications in biomedical devices and sustainable packaging materials.

The synthesis of 4-(Aminomethyl)-1-phenylpyrrolidin-2-one hydrochloride involves a multi-step process that typically includes nucleophilic substitution, cyclization, and acid-base neutralization. Optimization of these steps has led to improved yields and purity levels, making the compound more accessible for large-scale production. Advanced techniques such as continuous flow chemistry have been employed to enhance the efficiency of its synthesis, aligning with current trends toward greener chemical manufacturing practices.

From an analytical standpoint, the characterization of this compound has benefited from modern spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These methods have provided detailed insights into its molecular structure and reactivity, facilitating further research into its properties and applications.

Looking ahead, the potential for Pyrrolidone derivative to contribute to emerging areas such as drug delivery systems and nanotechnology is promising. Its ability to act as a versatile building block in organic synthesis positions it as a key player in advancing innovative solutions across multiple disciplines.

In conclusion, 4-(Aminomethyl)-1-phenylpyrrolidin-2-one hydrochloride (CAS No. 148436-12-8) stands out as a multifaceted compound with significant implications for scientific research and industrial applications. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure its continued relevance in the ever-evolving landscape of modern chemistry.